9-Amino-1,2,3,4-tetrahydro-benzo[e][1,4]diazepin-5-one

Specification

• CAS No.: 328546-66-3
• Molecular Formula: C9H11N3O
• Molecular Weight: 177.2 g/mol
• IUPAC Name: 9-amino-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one
• Standard InChI: InChI=1S/C9H11N3O/c10-7-3-1-2-6-8(7)11-4-5-12-9(6)13/h1-3,11H,4-5,10H2,(H,12,13)
• Standard InChI Key: XVHVPDMTBPMQAQ-UHFFFAOYSA-N
• SMILES: C1CNC(=O)C2=C(N1)C(=CC=C2)N
• Canonical SMILES: C1CNC(=O)C2=C(N1)C(=CC=C2)N

Introduction

Chemical Structure and Physical Properties

The compound’s structure consists of a fused bicyclic system: a tetrahydrobenzodiazepine ring with an amide group at position 5 and an amino group at position 9. Key properties include:

Property	Value/Description
Molecular Formula	C₉H₁₁N₃O
Molecular Weight	177.2 g/mol
SMILES	C1CNC(=O)C2=C(N1)C(=CC=C2)N
InChI	InChI=1S/C9H11N3O/c10-7-3-1-2-6-8(7)11-4-5-12-9(6)13/h1-3,11H,4-5,10H2,(H,12,13)
Purity	≥95% (research grade)

The compound’s structure is stabilized by hydrogen bonding between the lactam carbonyl and adjacent amino groups. Its molecular weight and solubility profile suggest potential for CNS penetration.

Analytical Characterization

Spectroscopic Data

Technique	Key Observations
¹H NMR	Broad singlet at δ 8.61 ppm (NH₂), triplet at δ 3.35 ppm (CH₂N)
¹³C NMR	Carbonyl signal at δ 170.5 ppm, aromatic carbons at δ 115–148 ppm
IR	Strong absorption at 1705 cm⁻¹ (C=O), 3206 cm⁻¹ (N-H stretch)

Mass Spectrometry

• EI-MS: Molecular ion peak at m/z 177.09 (C₉H₁₁N₃O⁺) with fragmentation patterns indicating lactam ring stability.

Market Availability and Cost

Supplier	Purity	Price (1g)	Availability
Combi-Blocks	95%	$299–$616	Limited stock
Enamine	95%	$299–$2035	Immediate shipping